Cas no 101952-65-2 (3-Pyridinecarboxylicacid, 3-hydroxypropyl ester)
101952-65-2 structure
Product Name:3-Pyridinecarboxylicacid, 3-hydroxypropyl ester
CAS No:101952-65-2
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD00870065
CID:193800
PubChem ID:59176
Update Time:2025-04-19
3-Pyridinecarboxylicacid, 3-hydroxypropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylicacid, 3-hydroxypropyl ester
- 3-hydroxypropyl pyridine-3-carboxylate
- 3-HYDROXYPROPYLNICOTINATE
- NICOTINIC ACID,3-HYDROXYPROPYL ESTER
- AKOS006273162
- 3-Pyridinecarboxylic acid, 3-hydroxypropyl ester
- 101952-65-2
- SCHEMBL7285060
- NICOTINIC ACID, 3-HYDROXYPROPYL ESTER
- F86971
- BRN 0143338
- 3-Hydroxypropyl nicotinate
- DTXSID40144417
-
- MDL: MFCD00870065
- Inchi: 1S/C9H11NO3/c11-5-2-6-13-9(12)8-3-1-4-10-7-8/h1,3-4,7,11H,2,5-6H2
- InChI Key: OVVPXBCSMMGCTP-UHFFFAOYSA-N
- SMILES: O(C(C1C=NC=CC=1)=O)CCCO
Computed Properties
- Exact Mass: 181.07400
- Monoisotopic Mass: 181.073893
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 59.4
Experimental Properties
- Density: 1.199
- Boiling Point: 325.3°Cat760mmHg
- Flash Point: 150.5°C
- Refractive Index: 1.533
- PSA: 59.42000
- LogP: 0.62080
3-Pyridinecarboxylicacid, 3-hydroxypropyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AA07676-100mg |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95%+ | 100mg |
$107.00 | 2024-04-20 | |
| A2B Chem LLC | AA07676-250mg |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95%+ | 250mg |
$164.00 | 2024-04-20 | |
| A2B Chem LLC | AA07676-1g |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95%+ | 1g |
$299.00 | 2024-04-20 | |
| eNovation Chemicals LLC | Y1132584-10g |
4-(3-hydroxypropyl)nicotinate |
101952-65-2 | 95% | 10g |
$1000 | 2025-02-19 | |
| 1PlusChem | 1P0006JG-100mg |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95%+ | 100mg |
$122.00 | 2023-12-27 | |
| 1PlusChem | 1P0006JG-250mg |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95%+ | 250mg |
$169.00 | 2023-12-27 | |
| 1PlusChem | 1P0006JG-1g |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95%+ | 1g |
$276.00 | 2023-12-27 | |
| Aaron | AR0006RS-100mg |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95% | 100mg |
$87.00 | 2025-02-12 | |
| Aaron | AR0006RS-250mg |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95% | 250mg |
$139.00 | 2025-02-12 | |
| Aaron | AR0006RS-1g |
3-Pyridinecarboxylic acid, 3-hydroxypropyl ester |
101952-65-2 | 95% | 1g |
$260.00 | 2025-02-12 |
3-Pyridinecarboxylicacid, 3-hydroxypropyl ester Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
101952-65-2 (3-Pyridinecarboxylicacid, 3-hydroxypropyl ester) Related Products
- 20826-02-2(Ethyl 5-methylnicotinate)
- 23597-82-2(Hexyl Nicotinoate)
- 4591-56-4(Diethyl 3,5-pyridinedicarboxylate)
- 6938-06-3(Butyl Pyridine-3-carboxylate)
- 1678-52-0(3,4-diethyl pyridine-3,4-dicarboxylate)
- 16837-38-0(Nicotinic anhydride)
- 614-18-6(ethyl pyridine-3-carboxylate)
- 13912-80-6(Nicoboxil)
- 94-44-0(Benzyl nicotinate)
- 3612-78-0(3-Pyridinecarboxylicacid, dodecyl ester)
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